![molecular formula C4H5BrO B3271988 (E)-2-Bromobut-2-enal CAS No. 55947-13-2](/img/structure/B3271988.png)
(E)-2-Bromobut-2-enal
Overview
Description
(E)-2-Bromobut-2-enal is a chemical compound with the molecular formula C4H5BrO. It is also known as crotonaldehyde bromohydrin and is a reactive intermediate that is widely used in organic synthesis. This compound is an important building block in the production of various chemicals and materials, including pharmaceuticals, agrochemicals, and polymers.
Mechanism of Action
(E)-2-Bromobut-2-enal acts as a Michael acceptor, which means that it can react with nucleophiles such as thiols, amines, and carboxylic acids. The reaction proceeds via a conjugate addition mechanism, where the nucleophile attacks the electrophilic carbon of this compound to form a new carbon-carbon bond. This reaction is widely used in organic synthesis to form carbon-carbon bonds.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It can react with thiols to form thioether adducts, which can inhibit the activity of enzymes that contain cysteine residues. It can also react with amines to form imine adducts, which can inhibit the activity of enzymes that contain lysine residues. In addition, this compound has been shown to have cytotoxic effects on cancer cells, which makes it a potential anticancer agent.
Advantages and Limitations for Lab Experiments
(E)-2-Bromobut-2-enal is a versatile building block in organic synthesis, and its synthesis is relatively simple and straightforward. It can be used to synthesize various compounds, including alcohols, ketones, and carboxylic acids, which are important intermediates in the production of pharmaceuticals, agrochemicals, and polymers. However, this compound is a reactive intermediate that can be hazardous to handle, and its use requires appropriate safety precautions.
Future Directions
There are many future directions for the research and development of (E)-2-Bromobut-2-enal. One direction is to explore its potential as an anticancer agent. This compound has been shown to have cytotoxic effects on cancer cells, and further research is needed to determine its mechanism of action and its potential as a therapeutic agent. Another direction is to develop new synthetic methods for this compound that are more efficient and environmentally friendly. Finally, this compound can be used as a starting material for the synthesis of various materials, including polymers and advanced materials, which have potential applications in various fields, including electronics, energy, and medicine.
Scientific Research Applications
(E)-2-Bromobut-2-enal has been widely used as a versatile building block in organic synthesis. It can be used to synthesize various compounds, including alcohols, ketones, and carboxylic acids, which are important intermediates in the production of pharmaceuticals, agrochemicals, and polymers. For example, this compound can be used to synthesize the antiviral drug acyclovir, which is used to treat herpes infections. It can also be used to synthesize the herbicide bromoxynil, which is used to control broadleaf weeds in crops.
properties
IUPAC Name |
(E)-2-bromobut-2-enal | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5BrO/c1-2-4(5)3-6/h2-3H,1H3/b4-2+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOZLVLCBCZGSSH-DUXPYHPUSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC=C(C=O)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C=C(\C=O)/Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5BrO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
148.99 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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